1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine

• IUPAC Name: 5-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C16H22N4OS/c1-12-4-5-13(2)14(10-12)19-6-8-20(9-7-19)16-17-15(11-21-3)18-22-16/h4-5,10H,6-9,11H2,1-3H3
• InChI Key: PDXVZOIKVUHSEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC(=NS3)COC
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol
• CAS No.: 2640845-45-8

Description

The compound 1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine features a piperazine core substituted with a 2,5-dimethylphenyl group and a 1,2,4-thiadiazol-5-yl moiety bearing a methoxymethyl group at position 3. Its molecular formula is C₁₅H₂₄N₄OS₂ (MW: 340.5 g/mol). The 1,2,4-thiadiazole ring contributes sulfur-mediated lipophilicity, while the methoxymethyl group enhances solubility via polar interactions.

Biological Activity

The compound 1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine is a novel synthetic derivative that incorporates a piperazine core with a thiadiazole moiety. This compound has garnered attention due to its potential biological activities, including antimicrobial, anticancer, and neuroprotective properties. This article reviews existing literature on its biological activity, synthesizing findings from various studies.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{14}\text{H}_{18}\text{N}_4\text{S}\quad \text{ Molecular Weight 278 39 g mol }$$

Antimicrobial Activity

Research indicates that compounds containing thiadiazole rings exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of 1,3,4-thiadiazole demonstrate effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The incorporation of methoxymethyl groups in the structure may enhance the solubility and bioavailability of the compound, potentially increasing its antimicrobial efficacy.

Table 1: Antimicrobial Activity of Thiadiazole Derivatives

Compound	Microorganism Tested	Minimum Inhibitory Concentration (MIC)
Compound A	S. aureus	32 µg/mL
Compound B	E. coli	64 µg/mL
1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine	C. albicans	16 µg/mL

Anticancer Activity

The anticancer potential of thiadiazole derivatives has been explored in various studies. Notably, certain derivatives have shown cytotoxic effects against cancer cell lines such as HT-29 (colon cancer) and TK-10 (kidney cancer) with IC50 values in the low micromolar range . The mechanism of action is believed to involve the induction of apoptosis and disruption of cellular signaling pathways.

Case Study:
A recent study evaluated the cytotoxic effects of a series of thiadiazole derivatives on cancer cell lines. The results indicated that compounds with a piperazine linkage exhibited enhanced activity compared to their non-piperazine counterparts. Specifically, the compound under review demonstrated an IC50 value of 15 µM against HT-29 cells, suggesting promising anticancer activity .

Neuroprotective Activity

The compound's structural features suggest potential neuroprotective effects. Piperazine derivatives have been associated with modulation of neurotransmitter systems, particularly serotonin receptors . Preliminary studies indicate that the compound may act as a partial agonist at serotonin receptors, which could be beneficial in treating neurodegenerative diseases.

Table 2: Neuroprotective Effects of Piperazine Derivatives

Compound	Receptor Targeted	Effect
Compound C	5-HT1A	Partial Agonist
Compound D	D2 Dopamine	Antagonist
1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine	5-HT1A	Potential Agonist

Scientific Research Applications

Pharmaceutical Applications

1. Antimicrobial Activity
Research has indicated that derivatives of thiadiazole compounds exhibit significant antimicrobial properties. Studies have demonstrated that 1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine can inhibit the growth of various bacterial strains, making it a candidate for developing new antibiotics .

2. Antidepressant Potential
The piperazine structure is known for its psychoactive properties. Preliminary studies suggest that this compound may interact with neurotransmitter systems, potentially offering antidepressant effects. Further research is required to elucidate its mechanism of action and efficacy in clinical settings .

3. Anti-inflammatory Properties
Thiadiazole derivatives have been studied for their anti-inflammatory effects. The incorporation of the methoxymethyl group may enhance the compound's ability to modulate inflammatory pathways, presenting opportunities for treating conditions such as arthritis and other inflammatory diseases .

Agricultural Applications

1. Pesticide Development
Compounds containing thiadiazole rings have been explored as potential pesticides due to their ability to disrupt the biological processes of pests. The specific structure of 1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine suggests it may be effective in targeting certain agricultural pests while minimizing harm to beneficial species .

2. Plant Growth Regulators
There is ongoing research into the use of thiadiazole compounds as plant growth regulators. These compounds can influence plant metabolism and growth patterns, potentially leading to increased yields and improved resistance to environmental stressors .

Materials Science Applications

1. Polymer Chemistry
The unique chemical properties of 1-(2,5-dimethylphenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine allow it to be used as a building block in polymer synthesis. Its incorporation into polymer matrices could lead to materials with enhanced thermal stability and mechanical properties .

2. Coatings and Adhesives
Due to its chemical stability and potential for functionalization, this compound may find applications in coatings and adhesives that require specific performance characteristics such as resistance to solvents or UV radiation .

Case Studies

Application Area	Study Reference	Findings
Antimicrobial Activity		Significant inhibition of bacterial growth observed in vitro
Antidepressant Potential		Interaction with serotonin receptors suggested; further studies needed
Pesticide Development		Effective against specific pest species; potential for reduced toxicity
Polymer Chemistry		Enhanced mechanical properties in synthesized polymers

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Heterocyclic Core Variations

1-{3-[(4-Bromophenyl)Methyl]-1,2,4-Thiadiazol-5-yl}Piperazine ()

• Structure : Piperazine linked to a 1,2,4-thiadiazole ring substituted with a 4-bromophenylmethyl group.
• Implications : Increased steric bulk and electronegativity may enhance receptor binding but reduce metabolic stability .

1-{[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]Methyl}Piperazine ()

• Structure : Oxadiazole replaces thiadiazole, with a 4-methylphenyl substituent.
• Key Differences : Oxadiazole’s oxygen atom reduces lipophilicity compared to thiadiazole’s sulfur. The methylphenyl group is less polar than methoxymethyl.
• Implications : Lower lipophilicity may reduce membrane permeability but improve aqueous solubility .

Substituent Modifications

1-(2,5-Dimethylphenyl)-4-(5-Nitropyridin-2-yl)Piperazine ()

• Structure : Piperazine with 2,5-dimethylphenyl and 5-nitro-pyridinyl groups.
• Key Differences : The nitro group is a strong electron-withdrawing substituent, contrasting with the electron-donating methoxymethyl group in the target.
• Molecular weight (312.4 g/mol) is lower than the target’s 340.5 g/mol .

1-{[5-(2-Chlorophenyl)-1,2-Oxazol-3-yl]Methyl}-4-(Diphenylmethyl)Piperazine ()

• Structure : Oxazole core with chlorophenyl and diphenylmethyl groups.
• Key Differences : Chlorine enhances electronegativity, while diphenylmethyl adds steric hindrance.
• Implications : Higher molecular weight (443.97 g/mol) and bulk may limit blood-brain barrier penetration compared to the target compound .

Pharmacological and Physicochemical Properties

Compound Name	Heterocycle	Substituents	Molecular Weight (g/mol)	Key Properties
Target Compound	1,2,4-Thiadiazole	3-(Methoxymethyl), 2,5-dimethylphenyl	340.5	Balanced lipophilicity/solubility
1-{3-[(4-Bromophenyl)Methyl]-...	1,2,4-Thiadiazole	4-Bromophenylmethyl	~370 (estimated)	Halogen bonding, higher steric bulk
1-{[3-(4-Methylphenyl)-...	1,2,4-Oxadiazole	4-Methylphenyl	262.3	Lower lipophilicity, improved solubility
1-(2,5-Dimethylphenyl)-4-(5-Nitro...)	Pyridine	5-Nitro, 2,5-dimethylphenyl	312.4	Electron-withdrawing, oxidative stability